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Compound of Interest |

Compound Name: Chloromethyl decanoate
CAS No.: 67317-62-8
Cat. No.: B1296785
- 7

CAS: 67317-62-8 | Formula: C11H21CIO2 | Class:
-Haloalkyl Ester / Alkylating Agent[1][2]

Part 1: Executive Technical Profile[3]
Chemical Identity & Application

Chloromethyl decanoate (also known as chloromethyl caprate) is a specialized electrophilic
reagent used primarily in prodrug synthesis.[2][3] It serves as a "promoiety” donor, reacting with
carboxylic acid-containing pharmacophores to form acyloxymethyl esters.[1][2][3][4]

This modification increases the lipophilicity of polar drugs, enhancing membrane permeability
and oral bioavailability.[2][3] Once in systemic circulation, the promoiety undergoes enzymatic
hydrolysis to release the active parent drug.[2][3]

Critical Hazard Assessment

WARNING: As a chloromethyl ester, this compound possesses structural alerts analogous to
chloromethyl methyl ether (CMME), a known human carcinogen.[3] It acts as a direct-acting
alkylating agent.[1][2][3]
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Hazard Class Classification Mechanism of Action

Direct DNA alkylation via the
) o electrophilic methylene group;
Carcinogenicity Category 1B (Presumed)
release of formaldehyde upon

hydrolysis.[1][2][3]

. ) Systemic alkylation of proteins;
Acute Toxicity Category 3 (Inhalation/Oral) ) T
respiratory irritation.[2][3]

Rapidly hydrolyzes in
o ] N water/humid air to form
Reactivity Moisture Sensitive ] )
decanoic acid, HCI, and

formaldehyde.[3]

Lipophilic nature allows rapid
o ) ) dermal penetration followed by
Corrosivity Skin/Eye Irritant ) )
local hydrolysis and tissue

damage.[2][3]

Part 2: Mechanism of Action & Reactivity[3]
The "Trojan Horse" Strategy (Prodrug Mechanism)

Understanding the safety profile requires understanding the chemical utility.[2][3]
Chloromethyl decanoate is designed to be unstable in biological systems.[2][3] It masks the
polar charge of a drug, allowing it to cross lipid membranes.[2][3]

Figure 1. Metabolic Fate & Bioactivation Pathway

The following diagram illustrates the lifecycle of a chloromethyl decanoate-derived prodrug,
highlighting the release of toxic byproducts (Formaldehyde) that necessitate rigorous safety
controls.[1][3]
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Caption: In vivo bioactivation pathway showing the release of the active drug alongside
formaldehyde and decanoic acid.

Stability & Incompatibility[2][3]
o Hydrolysis: The chloromethyl ester bond is highly susceptible to nucleophilic attack by water.

[2][3]

o Reaction:

[1]3]

e Incompatibilities: Strong bases, oxidizing agents, and protic solvents (alcohols/amines)
unless intended for synthesis.[3]

Part 3: Operational Handling Protocols
Engineering Controls

Do NOT handle this compound on an open bench.

o Primary Containment: All weighing and transfer operations must occur within a Class Il
Biosafety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm.[2][3]

o Glove Box: For high-purity synthesis or handling >1g quantities, use an inert atmosphere
(Argon/Nitrogen) glove box to prevent hydrolysis and inhalation exposure.[1][2][3]
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Personal Protective Equipment (PPE) Matrix

Zone Required PPE Rationale

] Prevents corneal damage from
Chemical Splash Goggles + ] ]
Ocular corrosive hydrolysis products

Face Shield
(HCI).[1][2][3]

) ) Standard nitrile is permeable
Double-gloving required.[1][2]

[3] Inner: Nitrile (4 mil) Outer: ) ) i
Dermal ) ] ) time.[1][2][3] Laminate film
Laminate film (Silver

Shield/4H)

to lipophilic alkyl halides over

offers >4hr breakthrough time.

[2](3]

] ) ) Protects against organic
) P100/0V Cartridge (if outside )
Respiratory vapors and acid gases (HCI).

hood)
[2][3]

Synthesis Protocol: Prodrug Derivatization

Standard Operating Procedure for converting a Carboxylic Acid Drug (R-COOH) to a Prodrug.
[1][3]

Preparation: Dry the parent drug (R-COOH) thoroughly.[1][2][3] Water will consume the
reagent.[2][3]

 Activation: Dissolve R-COOH in anhydrous DMF or DCM. Add a non-nucleophilic base (e.g.,
Cs2CO0s or DIPEA).[2][3]

e Addition: Add Chloromethyl decanoate (1.1 - 1.5 equivalents) dropwise at 0°C.

o Why? Low temperature mitigates uncontrolled exothermic hydrolysis if moisture is present.

[2](3]

e Reaction: Allow to warm to Room Temperature (RT) and stir under Argon. Monitor via
TLC/LC-MS.[1][2][3]

¢ Quenching: Quench excess reagent with saturated aqueous NH4Cl.
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o Mechanism:[3][5] Ammonium ions react with residual alkylating agent, neutralizing its
electrophilicity.[2][3]
Part 4: Emergency Response & Waste

Management|[3]
Decontamination & Spills

In the event of a spill, speed is critical to prevent volatilization.[2][3]

Figure 2: Emergency Decision Logic

Decision tree for managing spills and exposure incidents.
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Small Spill (<10mL)

In Fume Hood Large Spill / Outside Hood o
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Quench with 10% NH4OH

Click to download full resolution via product page

Caption: Protocol for immediate response to spills or exposure. Note the specific prohibition on
scrubbing skin.[3]

Waste Disposal[2][3][6]

» Segregation: Do not mix with general organic waste immediately.[2][3]
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o Deactivation: Treat waste streams containing chloromethyl decanoate with a solution of
10% aqueous ammonia or sodium carbonate and stir for 24 hours.[2][3] This converts the
alkyl halide to a harmless amino-ester or alcohol before disposal.[1][2][3]

o Labeling: Mark as "Deactivated Alkylating Agent" + "Formaldehyde Hazard".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296785#chloromethyl-decanoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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